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Compound of Interest

Compound Name: Larotrectinib

Cat. No.: B560067 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of targeted therapies like larotrectinib is paramount to protecting both human

health and the environment. While specific disposal protocols for larotrectinib are not

extensively detailed, a comprehensive approach based on general guidelines for

pharmaceutical waste, manufacturer safety data sheets (SDS), and regulatory best practices

provides a clear path forward. Adherence to these procedures minimizes the risk of

environmental contamination and accidental exposure.

The primary recommendation for disposing of larotrectinib is to utilize pharmaceutical take-

back programs or to engage a licensed hazardous material disposal company.[1][2] This

ensures that the drug is handled and destroyed in a compliant and environmentally sound

manner, typically through incineration in a facility equipped with an afterburner and scrubber.[1]

It is crucial to avoid discharging larotrectinib into drains, watercourses, or the ground.[1][3]

Step-by-Step Disposal and Handling Procedures
1. Initial Assessment and Segregation:

Identify Waste Type: Determine if the larotrectinib waste is expired, unused, or

contaminated. This includes leftover oral solution, capsules, and any materials used in

handling the drug, such as gloves or contaminated labware.

Consult Safety Data Sheet (SDS): Before handling, review the larotrectinib SDS for specific

personal protective equipment (PPE) recommendations and immediate first-aid measures in
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case of exposure.[1][3]

Segregate Waste: Keep larotrectinib waste separate from other chemical or biological

waste unless otherwise instructed by your institution's environmental health and safety

(EHS) department.

2. Personal Protective Equipment (PPE) and Handling:

Glove Use: Always wear appropriate protective gloves when handling larotrectinib.[1]

Eye Protection: Use tightly fitting safety goggles to prevent eye contact.[1]

Lab Coat/Protective Clothing: Wear a lab coat or other protective clothing to prevent skin

contact.[3]

Ventilation: Handle the drug in a well-ventilated area to avoid inhalation of any dust from

capsules.[3]

3. Disposal of Unused or Expired Larotrectinib:

Preferred Method - Licensed Disposal Company: The most recommended method is to offer

excess and expired larotrectinib to a licensed hazardous material disposal company.[1]

These companies are equipped to handle and incinerate pharmaceutical waste in

compliance with federal and local regulations.

Alternative - Take-Back Programs: For smaller quantities, pharmaceutical take-back

programs are a viable option.[2] These programs ensure that the medication is disposed of

safely and not introduced into the environment.

Prohibited Disposal Methods: Do not flush larotrectinib down the toilet or drain.[2] Avoid

disposing of it in household or regular laboratory trash unless no other options are available

and you are following specific institutional guidelines.

4. Disposal of Contaminated Materials:

Packaging: Dispose of contaminated packaging in the same manner as the drug itself.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=5940
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB14723.pdf?1543950498
https://www.benchchem.com/product/b560067?utm_src=pdf-body
https://www.benchchem.com/product/b560067?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=5940
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=5940
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB14723.pdf?1543950498
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB14723.pdf?1543950498
https://www.benchchem.com/product/b560067?utm_src=pdf-body
https://www.benchchem.com/product/b560067?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=5940
https://dam.upmc.com/-/media/cancercenter/for-patients/documents/chemo-pdfs/larotrectinib.pdf?la=en&rev=57ad98f479074cc29eefac32df2b766f&hash=43BD652689564C8DE07CE67E4B49F15A
https://www.benchchem.com/product/b560067?utm_src=pdf-body
https://dam.upmc.com/-/media/cancercenter/for-patients/documents/chemo-pdfs/larotrectinib.pdf?la=en&rev=57ad98f479074cc29eefac32df2b766f&hash=43BD652689564C8DE07CE67E4B49F15A
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=5940
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labware and PPE: Any disposable materials that have come into contact with larotrectinib,

such as gloves, wipes, or plasticware, should be collected in a suitable, sealed container for

disposal by a licensed waste management service.[3]

5. Accidental Spills:

Evacuate and Secure: Keep unnecessary personnel away from the spill area.[1]

Containment: Prevent the spill from spreading or entering drains.[3]

Clean-up: For powdered spills, carefully sweep or vacuum the material into a suitable

container for disposal. Avoid generating dust.[3] For liquid spills, absorb with an inert

material.

Decontamination: Clean the spill surface thoroughly to remove any residual contamination.

[1]

Report: Report the spill to your institution's EHS department.

Quantitative Data and Storage Information
For ease of reference, the following table summarizes key quantitative data related to the

storage and handling of larotrectinib.
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Parameter Capsule Formulation Oral Solution Formulation

Storage Temperature Store at room temperature.

Store in the refrigerator

between 2°C and 8°C (36°F to

46°F). Do not freeze.[2]

Post-Opening Shelf Life Not applicable.

Discard any unused solution

90 days after first opening the

bottle (for the 100 mL bottle) or

31 days (for the 50 mL bottle).

[2][4]

Disposal of Expired Drug

Offer to a licensed hazardous

material disposal company or

use a take-back program.[1][2]

Offer to a licensed hazardous

material disposal company or

use a take-back program.[1][2]

Do not pour down the drain.[2]

Experimental Protocols
Detailed experimental protocols for the chemical deactivation of larotrectinib are not publicly

available. The standard and recommended protocol for rendering the drug non-hazardous is

high-temperature incineration by a licensed waste disposal facility.[1]

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for larotrectinib, the following diagram illustrates

the decision-making process for researchers and laboratory managers.
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Step 1: Assessment & Preparation

Step 2: Determine Disposal Path

Step 3: Professional Disposal (Preferred)
Step 3: Alternative Disposal (If Permitted)

Larotrectinib Waste Generated
(Expired, Unused, Contaminated)

Assess Waste Type and Quantity

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is a licensed hazardous waste
contractor available?

Package and Label Waste
According to Institutional and

Regulatory Guidelines

Yes

Is a Pharmaceutical
Take-Back Program Available?

No

Transfer to Licensed
Hazardous Waste Disposal Company

Final Disposal via
High-Temperature Incineration

Utilize Authorized
Take-Back Program

Yes

Consult Institutional EHS for
Alternative Procedures.

DO NOT FLUSH.

No

Follow EHS Guidance for
Final Disposition

Click to download full resolution via product page

Caption: Larotrectinib Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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